Cas no 1404879-53-3 (2-{(tert-butoxy)carbonylamino}-2-(2,4-dichlorophenyl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-(2,4-dichlorophenyl)acetic acid
• CAS No: 1404879-53-3
• MF: C₁₃H₁₅Cl₂NO₄
• MW: 320.168502092361
• CID: 6051535
• PubChem ID: 64146066
• Update Time: 2025-11-07

2-{(tert-butoxy)carbonylamino}-2-(2,4-dichlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2,4-dichloro-α-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-((tert-butoxycarbonyl)amino)-2-(2,4-dichlorophenyl)aceticacid
• 2-{(tert-butoxy)carbonylamino}-2-(2,4-dichlorophenyl)acetic acid
• (2R)-2-(2,4-DICHLOROPHENYL)-2-[(TERT-BUTOXY)CARBONYLAMINO]ACETIC ACID
• AKOS013464235
• AB33089
• 2-{[(tert-butoxy)carbonyl]amino}-2-(2,4-dichlorophenyl)acetic acid
• (2S)-2-(2,4-DICHLOROPHENYL)-2-[(TERT-BUTOXY)CARBONYLAMINO]ACETIC ACID
• EN300-1071866
• 1404879-53-3
• AB33092
• 936352-68-0

• Inchi： 1S/C13H15Cl2NO4/c1-13(2,3)20-12(19)16-10(11(17)18)8-5-4-7(14)6-9(8)15/h4-6,10H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： GAMDFFYPZLOIOI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1Cl)Cl)(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 319.0378133g/mol
• Monoisotopic Mass: 319.0378133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 460.7±45.0 °C(Predicted)
• pka: 3.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-2-(2,4-dichlorophenyl)acetic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-2-(2,4-dichlorophenyl)acetic acid (CAS: 1404879-53-3)

The compound 2-{(tert-butoxy)carbonylamino}-2-(2,4-dichlorophenyl)acetic acid (CAS: 1404879-53-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butoxycarbonyl (Boc) protected amino group and dichlorophenyl moiety, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel protease inhibitors. Researchers utilized 2-{(tert-butoxy)carbonylamino}-2-(2,4-dichlorophenyl)acetic acid as a key building block to develop inhibitors targeting viral proteases, demonstrating its versatility in medicinal chemistry. The study reported enhanced inhibitory activity against SARS-CoV-2 main protease, suggesting its potential utility in antiviral therapies.

In addition to its applications in antiviral research, this compound has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv detailed its incorporation into peptide derivatives, which exhibited potent activity against drug-resistant bacterial strains. The Boc-protected amino acid moiety was found to enhance the stability and bioavailability of these derivatives, making them promising candidates for further preclinical evaluation.

Another area of interest is the compound's role in asymmetric synthesis. A 2022 paper in Organic Letters described its use as a chiral auxiliary in the enantioselective synthesis of β-amino acids. The dichlorophenyl group was shown to induce high stereoselectivity, enabling the production of optically pure compounds with potential applications in peptide-based therapeutics.

Despite these advancements, challenges remain in optimizing the synthetic routes for 2-{(tert-butoxy)carbonylamino}-2-(2,4-dichlorophenyl)acetic acid. Recent efforts have focused on green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, to improve yield and reduce environmental impact. A 2023 review in Green Chemistry highlighted these developments, emphasizing the need for sustainable production methods to meet the growing demand for this intermediate.

In conclusion, 2-{(tert-butoxy)carbonylamino}-2-(2,4-dichlorophenyl)acetic acid (CAS: 1404879-53-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from antiviral drug development to asymmetric synthesis, underscore its importance in the field. Future research is expected to further explore its potential, particularly in addressing unmet medical needs and advancing sustainable chemistry practices.